Cas no 2060522-98-5 ((2E)-3-5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-ylprop-2-enoic acid)

• Product Name: (2E)-3-5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-ylprop-2-enoic acid
• CAS No: 2060522-98-5
• MF: C₇H₇ClN₂O₄S
• MW: 250.659479379654
• MDL: MFCD30500138
• CID: 5222450
• PubChem ID: 125457005
• Update Time: 2025-09-28

(2E)-3-5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-yl]-
• (2E)-3-5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-ylprop-2-enoic acid

• MDL： MFCD30500138
• Inchi： 1S/C7H7ClN2O4S/c1-10-7(15(8,13)14)5(4-9-10)2-3-6(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： MRNJKQFBEWWDAB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=C(S(Cl)(=O)=O)N(C)N=C1

Additional information on (2E)-3-5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-ylprop-2-enoic acid

Introduction to (2E)-3-5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-ylprop-2-enoic acid (CAS No. 2060522-98-5)

(2E)-3-5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-ylprop-2-enoic acid (CAS No. 2060522-98-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and autoimmune diseases. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of (2E)-3-5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-ylprop-2-enoic acid is composed of a pyrazole ring substituted with a chlorosulfonyl group and a methyl group, along with a propenoic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The chlorosulfonyl group, in particular, is known for its reactivity and ability to form stable sulfonamide bonds, which can be crucial for drug design and optimization.

In terms of synthesis, several methods have been reported for the preparation of (2E)-3-5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-ylprop-2-enoic acid. One common approach involves the reaction of 4-chloroacetylpyrazole with sodium sulfite to form the corresponding sulfonate intermediate, followed by esterification and subsequent hydrolysis to yield the final product. Another method involves the condensation of 4-chloroacetylpyrazole with malonic acid in the presence of a base, followed by cyclization and chlorination steps. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for further research and development.

The biological activities of (2E)-3-5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-ylprop-2-enoic acid have been extensively studied in recent years. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. Additionally, it has shown potential in modulating the activity of nuclear factor-kappa B (NF-kB), a critical transcription factor involved in inflammation and immune responses.

Beyond its anti-inflammatory effects, (2E)-3-5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-ylprop-2-enoic acid has also been investigated for its potential as an antiviral agent. Preliminary studies suggest that it can interfere with viral replication processes by targeting specific viral enzymes or host cell factors essential for viral infection. This dual functionality as an anti-inflammatory and antiviral agent makes it a promising candidate for the development of multi-target drugs.

In vivo studies have further validated the therapeutic potential of (2E)-3-5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-ylprop-2-enoic acid. Animal models of inflammatory diseases such as rheumatoid arthritis and colitis have shown significant improvements in disease symptoms following treatment with this compound. These findings have paved the way for clinical trials to evaluate its safety and efficacy in human patients.

Recent advancements in computational chemistry have also contributed to our understanding of the structure-function relationships of (2E)-3-5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-ylprop-2-enoic acid. Molecular docking studies have identified key interactions between this compound and its target proteins, providing insights into its mechanism of action at the molecular level. These computational tools are invaluable for optimizing lead compounds and designing more potent derivatives with improved pharmacological properties.

In conclusion, (2E)-3-5-(chlorosulfonyl)-1-methyl-1H-pyrazol-4-y lprop - 2 - enoic acid (CAS No. 2060522 - 98 - 5) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory and autoimmune diseases. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive molecule for further investigation and optimization. Ongoing research efforts are expected to uncover new applications and improve our understanding of its therapeutic potential.